Cas no 942004-66-2 (5-(4-fluorophenyl)methyl-2-methyl-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product name: 5-(4-fluorophenyl)methyl-2-methyl-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 942004-66-2
• MF: C₁₇H₁₂FN₃OS₂
• MW: 357.425084114075
• CID: 6537218

5-(4-fluorophenyl)methyl-2-methyl-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)methyl-2-methyl-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• 5-[(4-fluorophenyl)methyl]-2-methyl-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one

• Inchi： 1S/C17H12FN3OS2/c1-10-19-15-16(24-10)14(13-3-2-8-23-13)20-21(17(15)22)9-11-4-6-12(18)7-5-11/h2-8H,9H2,1H3
• InChI Key： WZFYLZCHSZXTSD-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)N=C(C2SC=CC=2)C2SC(C)=NC1=2

Additional information on 5-(4-fluorophenyl)methyl-2-methyl-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

Recent Advances in the Study of 5-(4-fluorophenyl)methyl-2-methyl-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one (CAS: 942004-66-2)

The compound 5-(4-fluorophenyl)methyl-2-methyl-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one (CAS: 942004-66-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its structural complexity, featuring a thiazolopyridazine core substituted with fluorophenyl and thiophene moieties, allows for selective interactions with various kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, particularly those involved in oncogenic signaling pathways.

In terms of synthetic approaches, researchers have developed more efficient routes to produce 942004-66-2 and its analogs. A recent publication in Organic Letters (2024) described a one-pot cascade reaction that significantly improves the yield and purity of the target compound. This methodological advancement is particularly important for scaling up production for preclinical studies.

Pharmacological evaluations have revealed interesting properties of this compound. In vitro studies using cancer cell lines showed promising antiproliferative effects, with IC50 values in the low micromolar range for certain tumor types. Notably, the compound appears to demonstrate selectivity between cancerous and normal cells, suggesting a potentially favorable therapeutic window. These findings were corroborated by molecular docking studies that identified specific binding interactions with target proteins.

Current research efforts are focusing on structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile. Recent modifications to the thiophene and fluorophenyl substituents have yielded analogs with improved pharmacokinetic properties, as reported in a 2024 Bioorganic & Medicinal Chemistry paper. These developments position 942004-66-2 as a valuable lead compound for further drug discovery efforts.

Looking forward, several research groups are investigating the potential of this compound in combination therapies and as part of targeted drug delivery systems. Preliminary results from animal models suggest that when used in conjunction with existing chemotherapeutic agents, it may help overcome drug resistance mechanisms. However, further studies are needed to fully characterize its safety profile and therapeutic potential before clinical translation.